Cas no 306959-12-6 (1,4-Benzenediamine, 2-(3-pyridinyl)-)
306959-12-6 structure
Product Name:1,4-Benzenediamine, 2-(3-pyridinyl)-
CAS No:306959-12-6
MF:C11H11N3
MW:185.225141763687
CID:1447249
Update Time:2024-08-25
1,4-Benzenediamine, 2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediamine, 2-(3-pyridinyl)-
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- Inchi: 1S/C11H11N3/c12-9-3-4-11(13)10(6-9)8-2-1-5-14-7-8/h1-7H,12-13H2
- InChI Key: UEWPUMVXPDOGGA-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(N)C=C1C1=CC=CN=C1
Computed Properties
- Exact Mass: 185.09543
Experimental Properties
- Density: 1.214±0.06 g/cm3(Predicted)
- Boiling Point: 406.1±35.0 °C(Predicted)
- PSA: 64.93
- pka: 4.94±0.10(Predicted)
1,4-Benzenediamine, 2-(3-pyridinyl)- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
306959-12-6 (1,4-Benzenediamine, 2-(3-pyridinyl)-) Related Products
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